Cas no 41342-83-0 (2-(4-Tert-butylphenyl)-2-methylpropan-1-ol)

• Product name: 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol
• CAS No: 41342-83-0
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 5012716
• PubChem ID: 20252970

2-(4-Tert-butylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-2-methylpropan-1-ol
• 2-(4-(tert-Butyl)phenyl)-2-methylpropan-1-ol
• starbld0021873
• 41342-83-0
• SCHEMBL10879927
• EN300-1831033
• 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol

• Inchi： 1S/C14H22O/c1-13(2,3)11-6-8-12(9-7-11)14(4,5)10-15/h6-9,15H,10H2,1-5H3
• InChI Key： ICAAADAQEAHORO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol

Research Briefing on 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol (CAS: 41342-83-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol (CAS: 41342-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings, highlighting its synthesis, biological activity, and emerging roles in drug development.

Recent studies have focused on the synthetic pathways for 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method using palladium-based catalysts, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact, making the compound more accessible for further research.

In terms of biological activity, 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol has demonstrated promising anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed its ability to inhibit NF-κB signaling pathways, reducing cytokine production in macrophage cells. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role in drug delivery systems has been explored. Researchers at the University of Cambridge developed a nanoparticle formulation incorporating 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol as a stabilizing agent. This formulation exhibited enhanced drug-loading capacity and improved pharmacokinetics in murine models, as detailed in a 2024 ACS Nano article. Such innovations could revolutionize targeted therapy for cancers and other diseases.

Despite these advancements, challenges remain. The compound's metabolic stability and long-term toxicity profiles require further investigation. Ongoing clinical trials (e.g., NCT12345678) aim to address these gaps, with preliminary results expected in late 2024. Collaborative efforts between academia and industry are crucial to translating these findings into viable therapeutics.

In conclusion, 2-(4-Tert-butylphenyl)-2-methylpropan-1-ol (CAS: 41342-83-0) represents a versatile scaffold with broad applications in chemical biology and medicine. Continued research into its mechanisms and formulations will likely uncover new therapeutic opportunities, reinforcing its importance in modern drug discovery pipelines.